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In-Depth Technical Guide to Deuterium Iodide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of deuterium iodide, a deuterated analogue of hydrogen iodide. The information

presented herein is intended to support research and development activities where isotopic

labeling is employed.

Chemical Identity and Formula
Deuterium iodide, also known as hydrogen-d iodide, is a simple inorganic compound in which

the protium atom of hydrogen iodide is replaced by a deuterium atom. Deuterium (²H or D) is a

stable isotope of hydrogen containing one proton and one neutron. This isotopic substitution

results in a significant increase in the molecular mass compared to the non-deuterated form.

The chemical formula for deuterium iodide is DI.

Molecular Weight and Composition
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The standard atomic weight of an element is a weighted average of the masses of its naturally

occurring isotopes. For isotopically pure or enriched compounds such as deuterium iodide,

the molecular weight is calculated using the atomic mass of the specific isotopes.
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The calculation for the molecular weight of deuterium iodide is as follows:

Atomic Weight of Deuterium (D): 2.01410178 u

Atomic Weight of Iodine (I): 126.90447 u

Molecular Weight of DI = (Atomic Weight of D) + (Atomic Weight of I) Molecular Weight of DI =

2.01410178 u + 126.90447 u Molecular Weight of DI ≈ 128.91857 u

For practical laboratory applications, the molar mass is often expressed in grams per mole (

g/mol ).

Data Presentation: Physicochemical Properties
Property Value Unit

Chemical Formula DI -

Synonyms Hydrogen-d iodide -

Atomic Weight of Deuterium

(D)
2.014 g/mol

Atomic Weight of Iodine (I) 126.904 g/mol

Molecular Weight (Calculated) ~128.92 g/mol

Molecular Structure
Deuterium iodide is a diatomic molecule with a single covalent bond between the deuterium

and iodine atoms. The substitution of deuterium for protium does not alter the fundamental

linear geometry of the molecule.
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Caption: Covalent bond in a Deuterium Iodide (DI) molecule.
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Experimental Protocols
Due to the fundamental nature of this compound, detailed experimental protocols are typically

application-specific. For instance, its use as a deuterating agent in organic synthesis would

follow standard procedures for reactions involving strong acids or iodide sources, with

adjustments for its specific reactivity and physical properties. Researchers employing

deuterium iodide should consult relevant literature for protocols tailored to their specific

experimental context, such as isotopic labeling studies or kinetic isotope effect measurements.

Signaling Pathways and Logical Relationships
As a simple inorganic reagent, deuterium iodide is not directly involved in biological signaling

pathways. Its primary relevance in the context of life sciences and drug development lies in its

application as a tool for isotopic labeling. The logical relationship is that of a reagent used to

introduce a deuterium label into a molecule of interest, thereby enabling its use in various

analytical and mechanistic studies.

Deuterium Iodide (DI) Isotopic Labeling Reaction Deuterated Molecule of Interest Analytical / Mechanistic Studies
(e.g., NMR, Mass Spectrometry, KIE studies)

Click to download full resolution via product page

Caption: Use of Deuterium Iodide in isotopic labeling workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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